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Compound of Interest

Compound Name: JR14a

Cat. No.: B10819433

For Immediate Implementation by Laboratory Personnel

This document provides crucial safety and logistical guidance for the handling and disposal of
JR14a, a potent thiophene antagonist of the human complement C3a receptor. All researchers,
scientists, and drug development professionals working with this compound must adhere to the
following procedures to ensure personal safety and minimize environmental impact.

Hazard Identification and Risk Assessment

JR14a is a potent research chemical with limited long-term toxicological data.[1][2] Due to its
potency and classification as a thiophene-containing compound, it should be handled with
caution, assuming it may be harmful if inhaled, ingested, or absorbed through the skin.[1][3] A
thorough risk assessment should be conducted before any new procedure involving JR14a.

Key Physicochemical Data:
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Property Value

Chemical Formula C25H26CI2N403S
Molecular Weight 533.47 g/mol

CAS Number 2411440-41-8
Appearance Solid powder
Solubility Soluble in DMSO

Personal Protective Equipment (PPE)

A multi-layered approach to PPE is mandatory to prevent exposure. The following table outlines
the minimum required PPE for various laboratory operations involving JR14a.
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. Eye & Face Hand Body Respiratory
Operation . . . .
Protection Protection Protection Protection
Full-length lab N95 respirator or
o Safety glasses ) ) ]
Weighing and o ) Double-gloving coat (flame- higher in a
. _ _ with side shields . _
Aliquoting (Solid) ) with nitrile gloves  retardant ventilated
and a face shield
recommended) enclosure
) Not generally
Solution ) o -
] Chemical splash Nitrile gloves Full-length lab required if
Preparation and ) ) )
] goggles (single pair) coat handled in a
Handling
fume hood
As determined
) ] by institutional
In-vivo Dosing ) ]
] Safety glasses o Disposable gown  animal care and
and Animal o ) Nitrile gloves )
] with side shields over lab coat use committee
Handling
(IACUC)
protocols
As needed

Waste Disposal

Chemical splash
goggles and face
shield

Heavy-duty nitrile
or butyl rubber

gloves

Chemical-
resistant apron

over lab coat

based on the
potential for
aerosol

generation

Experimental Workflow for Safe Handling

The following diagram outlines the standard operating procedure for safely handling JR14a

from receipt to disposal. Adherence to this workflow is critical for minimizing risk.

© 2025 BenchChem. All rights reserved.

3/7

Tech Support


https://www.benchchem.com/product/b10819433?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10819433?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Safety Operating Guide

Check Availability & Pricing

Caption: Workflow for the safe handling and disposal of JR14a.

4 Preparation N

Prepare Fume Hood

N J
4 Handling A
y

Weigh Solid JR14a

(Prepare Stock SqutiorD
[Perform Experimena
N J

4 Cleanup & Disposal N

(Decontaminate Surfacesj

Segregate Waste

Dispose of Waste

Doff PPE

Click to download full resolution via product page

© 2025 BenchChem. All rights reserved. a4/7

Tech Support


https://www.benchchem.com/product/b10819433?utm_src=pdf-body-img
https://www.benchchem.com/product/b10819433?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10819433?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Safety Operating Guide

Check Availability & Pricing

Disposal Plan

Proper disposal of JR14a and associated waste is crucial to prevent environmental

contamination.

Waste Segregation and Disposal Procedures:

Segregation and

Waste Type . Disposal Method
Collection
Collect in a dedicated, sealed, Incineration by a licensed
Solid JR14a Waste and clearly labeled hazardous hazardous waste disposal
waste container. company.[1]
) Place in a designated, Incineration by a licensed
Contaminated Labware ] .
. ) puncture-resistant hazardous hazardous waste disposal
(pipette tips, tubes, etc.) )
waste container. company.

Collect in a sealed, labeled, ] ] ]
o ) ) Incineration by a licensed
Liquid Waste (solutions and compatible hazardous )
o ) ) hazardous waste disposal
containing JR14a) waste container. Do not mix
] company.
with other waste streams.[4]

) Incineration by a licensed
) Bag and seal in a labeled )
Contaminated PPE . hazardous waste disposal
hazardous waste container.
company.

Important Considerations:
o Never dispose of JR14a waste down the drain.[3]

o All waste containers must be clearly labeled with "Hazardous Waste," the chemical name
("JR14a"), and the associated hazards.

» Follow all institutional, local, and national regulations for hazardous waste disposal.[1]

By adhering to these guidelines, you contribute to a safe and responsible research
environment. For any questions or in case of an exposure event, immediately contact your
institution's Environmental Health and Safety (EHS) office.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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